Gal beta(1-3)GalNAc-beta-pNP

• IUPAC Name: N-[(2S,3S,4R,5R,6S)-5-hydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)-4-[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• InChI: InChI=1S/C20H28N2O13/c1-8(25)21-13-18(35-20-17(29)16(28)14(26)11(6-23)34-20)15(27)12(7-24)33-19(13)32-10-4-2-9(3-5-10)22(30)31/h2-5,11-20,23-24,26-29H,6-7H2,1H3,(H,21,25)/t11-,12-,13-,14-,15-,16-,17-,18+,19+,20-/m0/s1
• InChI Key: INMOOBMAIAWVBW-UODQGNECSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC2=CC=C(C=C2)[N+](=O)[O-])CO)O)OC3C(C(C(C(O3)CO)O)O)O
• Isomeric SMILES: CC(=O)N[C@H]1[C@H]([C@H]([C@@H](O[C@H]1OC2=CC=C(C=C2)[N+](=O)[O-])CO)O)O[C@H]3[C@H]([C@H]([C@H]([C@@H](O3)CO)O)O)O
• Molecular Formula: C20H28N2O13
• DSSTOX Substance ID: DTXSID60659831
• Molecular Weight: 504.4 g/mol
• CAS No.: 59837-15-9

Description

Gal beta(1-3)GalNAc-beta-pNP is a biochemical reagent. It is also known as 4-Nitrophenyl 2-Acetamido-2-deoxy-3-O-(β-D-galactopyranosyl)-β-D-galactopyranoside. It is used as a biological material or organic compound for life science related research.

Molecular Structure Analysis

The molecular formula of this compound is C20H28N2O13. The molecular weight is 504.45. The structure was confirmed by NMR.

Physical And Chemical Properties Analysis

This compound is a solid at 20°C. It appears as a white to almost white powder to crystal. It is sensitive to moisture and heat.

Biochemical Analysis

Biochemical Properties

Gal beta(1-3)GalNAc-beta-pNP is involved in the synthesis of the Thomsen-Friedenreich-antigen (TF-antigen), which is presented on the surface of most human cancer cell types . It interacts with galectin 1 and galectin 3, leading to tumor cell aggregation and promoting cancer metastasis and T-cell apoptosis in epithelial tissue .

Cellular Effects

The presence of this compound on the surface of cancer cells influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . Its interaction with galectins promotes cancer metastasis and induces T-cell apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules such as galectins . This interaction leads to changes in gene expression, enzyme activation, and inhibition, thereby influencing the behavior of cells .

Metabolic Pathways

This compound is involved in the synthesis of the TF-antigen, a key structure in O-glycosylation of mammalian glycoproteins . This process involves interactions with various enzymes and cofactors .